Cas no 16820-13-6 ((S)-5-Methyl-5-ethyl-2,4-imidazolidinedione)

• Product Name: (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione
• CAS No: 16820-13-6
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 2622675
• Update Time: 2025-05-24

(S)-5-Methyl-5-ethyl-2,4-imidazolidinedione Chemical and Physical Properties

Names and Identifiers

• (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione
• (S)-5-Ethyl-5-methylimidazolidine-2,4-dione

• Inchi： 1S/C6H10N2O2/c1-3-6(2)4(9)7-5(10)8-6/h3H2,1-2H3,(H2,7,8,9,10)/t6-/m0/s1
• InChI Key： VSJRBQDMBFFHMC-LURJTMIESA-N
• SMILES： O=C1[C@](C)(CC)NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione

Introduction to (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione (CAS No. 16820-13-6)

The compound (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione, identified by the CAS number 16820-13-6, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its imidazolidinedione core structure, exhibits a unique set of chemical properties that make it valuable in various synthetic applications. The stereochemistry of the (S)-configuration adds an additional layer of complexity and interest, as it influences the compound's reactivity and potential biological activities.

In recent years, the study of chiral imidazolidinediones has seen considerable advancements, particularly in the context of drug development. The presence of a stereogenic center at the 5-position, as in (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione, allows for the exploration of enantioselective synthesis and catalysis. This has opened up new avenues for creating more effective and selective pharmaceutical agents. The compound's ability to act as a building block in organic synthesis is particularly noteworthy, as it can be incorporated into more complex molecules through various functional group transformations.

One of the most compelling aspects of (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione is its potential application in medicinal chemistry. Imidazolidinediones are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The specific arrangement of methyl and ethyl groups in this compound may contribute to its unique pharmacological profile. Researchers have been exploring its derivatives to identify novel therapeutic agents that could address unmet medical needs.

The synthesis of (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione presents an interesting challenge due to its chiral center. Traditional synthetic routes often require careful selection of catalysts and reagents to ensure high enantiomeric purity. Recent studies have demonstrated the use of asymmetric hydrogenation and enzymatic resolution techniques to achieve the desired (S)-configuration efficiently. These methods not only improve the yield but also enhance the sustainability of the synthetic process by reducing waste and minimizing side reactions.

Another area where this compound has shown promise is in materials science. The rigid structure of imidazolidinediones makes them suitable candidates for polymerization and coordination chemistry applications. For instance, they can serve as monomers in the synthesis of polyimides or as ligands in metal complexes used for catalysis. The methyl and ethyl substituents on (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione further enhance its versatility by providing additional sites for functionalization.

In terms of biological activity, researchers have been particularly interested in exploring the potential of this compound as an intermediate in the synthesis of bioactive molecules. For example, derivatives of imidazolidinediones have been investigated for their ability to inhibit certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The stereochemistry imparted by the (S)-configuration may play a crucial role in determining the efficacy and selectivity of these derivatives.

Computational studies have also played a significant role in understanding the properties of (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the molecular level. This information is invaluable for designing experiments aimed at optimizing its pharmacological properties. Additionally, computational methods help in identifying potential side effects and toxicity profiles before moving into costly and time-consuming experimental trials.

The future prospects for (S)-5-Methyl-5-ethyl-2,4-imidazolidinedione are vast and multifaceted. As our understanding of its chemical behavior grows, so does its potential application across various domains. Whether it continues to be a key intermediate in drug development or finds new uses in materials science and beyond, one thing is certain: this compound will remain a subject of intense research interest for years to come.